Cas no 88897-38-5 (Undecanedioic acid, 6-bromo-, diethyl ester)

• Product Name: Undecanedioic acid, 6-bromo-, diethyl ester
• CAS No: 88897-38-5
• MF: C₁₅H₂₇BrO₄
• MW: 351.27648472786
• CID: 620128
• PubChem ID: 71320537
• Update Time: 2025-04-19

Undecanedioic acid, 6-bromo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanedioic acid, 6-bromo-, diethyl ester
• diethyl 6-bromoundecanedioate
• DTXSID10750448
• 88897-38-5

• Inchi： 1S/C15H27BrO4/c1-3-19-14(17)11-7-5-9-13(16)10-6-8-12-15(18)20-4-2/h13H,3-12H2,1-2H3
• InChI Key： QDJBGNPFMURDCQ-UHFFFAOYSA-N
• SMILES： BrC(CCCCC(=O)OCC)CCCCC(=O)OCC

Computed Properties

• Exact Mass: 350.10927g/mol
• Monoisotopic Mass: 350.10927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų